Cas no 832740-88-2 (5-4-(difluoromethoxy)phenyl-2H-1,2,3,4-tetrazole)

5-4-(Difluoromethoxy)phenyl-2H-1,2,3,4-tetrazole is a fluorinated heterocyclic compound featuring a tetrazole core linked to a difluoromethoxy-substituted phenyl group. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The difluoromethoxy moiety enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug candidates. The tetrazole ring serves as a bioisostere for carboxylic acids, offering improved pharmacokinetic profiles. Its synthetic versatility allows for further functionalization, enabling applications in medicinal chemistry and material science. The compound’s stability under physiological conditions and compatibility with diverse reaction conditions make it a promising intermediate for developing bioactive molecules.
5-4-(difluoromethoxy)phenyl-2H-1,2,3,4-tetrazole structure
832740-88-2 structure
Product Name:5-4-(difluoromethoxy)phenyl-2H-1,2,3,4-tetrazole
CAS No:832740-88-2
MF:C8H6F2N4O
MW:212.156247615814
MDL:MFCD04969861
CID:3059357
PubChem ID:4912904
Update Time:2025-10-18

5-4-(difluoromethoxy)phenyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(4-(Difluoromethoxy)phenyl)-2H-tetrazole
    • 5-4-(difluoromethoxy)phenyl-2H-1,2,3,4-tetrazole
    • STK313242
    • 2H-1,2,3,4-Tetrazole, 5-[4-(difluoromethoxy)phenyl]-
    • 832740-88-2
    • 5-[4-(difluoromethoxy)phenyl]-2H-tetrazole
    • DTXSID101268496
    • HIB74088
    • AKOS000310209
    • CS-0240670
    • RUBKYAZIXMYFTQ-UHFFFAOYSA-N
    • C8H6F2N4O
    • 5-[4-(DIFLUOROMETHOXY)PHENYL]-2H-1,2,3,4-TETRAZOLE
    • BBL039266
    • EN300-229586
    • 5-(4-Difluoromethoxy-phenyl)-2H-tetrazole
    • SCHEMBL13113064
    • 2h-tetrazole, 5-[4-(difluoromethoxy)phenyl]-
    • 5-[4-(difluoromethoxy)phenyl]-2H-tetraazole
    • MDL: MFCD04969861
    • Inchi: 1S/C8H6F2N4O/c9-8(10)15-6-3-1-5(2-4-6)7-11-13-14-12-7/h1-4,8H,(H,11,12,13,14)
    • InChI Key: RUBKYAZIXMYFTQ-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(C2N=NNN=2)=CC=1)F

Computed Properties

  • Exact Mass: 212.05096715Da
  • Monoisotopic Mass: 212.05096715Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.7Ų

5-4-(difluoromethoxy)phenyl-2H-1,2,3,4-tetrazole Pricemore >>

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